Cas no 21297-68-7 (Cyclopropanesulfonicacid)

Cyclopropanesulfonicacid structure

Product Name:Cyclopropanesulfonicacid

CAS No:21297-68-7

Molecular Formula:C₃H₆O₃S

Molecular Weight:122.14294

CID:51761

PubChem ID:10419166

Cyclopropanesulfonicacid Properties

Names and Identifiers

- Cyclopropanesulfonic acid
- SCHEMBL5212
- 21297-68-7
- cyclopropanesulphonic acid
- DLTBAYKGXREKMW-UHFFFAOYSA-N
- DTXSID30439501
- Cyclopropanesulfonic Acid
- Cyclopropanesulfonicacid
- AKOS028108821
- +Expand
- InChIKey： DLTBAYKGXREKMW-UHFFFAOYSA-N
- Inchi： 1S/C3H6O3S/c4-7(5,6)3-1-2-3/h3H,1-2H2,(H,4,5,6)
- SMILES： C1(S(O)(=O)=O)CC1

Computed Properties

Exact Mass: 122.00378
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 122.00376522g/mol
Heavy Atom Count: 7
Complexity: 148
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Topological Polar Surface Area: 62.8Å²

Experimental Properties

PSA: 54.37
Refractive Index: 1.537
Density: 1.575

Cyclopropanesulfonicacid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	C272530-50mg	Cyclopropanesulfonicacid	21297-68-7		50mg	$ 210.00	2022-04-01

Cyclopropanesulfonicacid Related Literature

1. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
2. Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†

Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
3. Silver(i) metal–organic framework-embedded polylactic acid electrospun fibrous membranes for efficient inhibition of bacteria†

Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
4. Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position

Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
5. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
6. Avoiding overfitting in the analysis of high-dimensional data with artificial neural networks (ANNs)

Analyst, 1999,124, 1675-1681
7. Femtosecond infrared spectroscopy of chlorophyll f-containing photosystem I†

Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
8. Front cover

Chem. Commun., 2007, 4425-4425
9. Electrophoretic deposition of TiO2 nanorods for low-temperature dye-sensitized solar cells

Fang Shao,Jing Sun,Lian Gao,Jiazang Chen,Songwang Yang RSC Adv., 2014,4, 7805-7810
10. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085

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